Cas no 146925-83-9 (1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI))

1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) structure
146925-83-9 structure
Product Name:1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI)
CAS No:146925-83-9
MF:C26H54O6
MW:462.703369617462
CID:101004
PubChem ID:133065424
Update Time:2025-04-18

1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI)
    • ISOSTEARYL GLYCERYL PENTAERYTHRITYL ETHER
    • 2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]-1,3-propanediol
    • 1,3-Propanediol, 2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]
    • 1,3-Propanediol, 2-(hydroxymethyl)-2-((2-hydroxy-3-(isooctadecyloxy)propoxy)methyl)-
    • Isostearyl glyceryl pentaerythrityl ether [INCI]
    • EC 416-380-1
    • 146925-83-9
    • 2-(hydroxymethyl)-2-((2-hydroxy-3-(isooctadecyloxy)propoxy)methyl)-1,3-propanediol
    • 3X85950A89
    • Q27258169
    • UNII-3X85950A89
    • Inchi: 1S/C26H54O6/c1-24(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-31-18-25(30)19-32-23-26(20-27,21-28)22-29/h24-25,27-30H,3-23H2,1-2H3
    • InChI Key: QWVUXEBWAZOACQ-UHFFFAOYSA-N
    • SMILES: O(CC(COCCCCCCCCCCCCCCCC(C)C)O)CC(CO)(CO)CO

Computed Properties

  • Exact Mass: 462.39222
  • Monoisotopic Mass: 462.39203944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 25
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38

1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Security Information

  • Hazard Category Code: 50/53
  • Safety Instruction: 60-61
  • Hazardous Material Identification: N
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